Cas no 2171423-51-9 (5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid)

• Product Name: 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• CAS No: 2171423-51-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6184251
• PubChem ID: 165810341
• Update Time: 2025-05-20

5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• EN300-1508528
• 5-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpentanoic acid
• 2171423-51-9

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)7-6-14-28-25(30)24(15-18-12-13-18)29-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,24-/m0/s1
• InChI Key： SPFBGCIGACSXOI-UCSBTNPJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NCCCC(C(=O)O)C)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid

Comprehensive Analysis of 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS No. 2171423-51-9)

The compound 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS No. 2171423-51-9) is a sophisticated peptide derivative with significant potential in pharmaceutical research and drug development. Its complex structure, featuring a cyclopropyl group, a fluorenylmethyloxycarbonyl (Fmoc) protecting group, and a methylpentanoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide coupling reactions and its applications in medicinal chemistry.

One of the key features of 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid is its stereospecificity, which is critical for achieving high selectivity in enzyme inhibition and receptor binding. The presence of the Fmoc group ensures stability during synthetic processes, while the cyclopropyl and methylpentanoic acid segments contribute to its unique physicochemical properties. These attributes align with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

In the context of AI-driven drug discovery, CAS No. 2171423-51-9 has garnered attention as a candidate for machine learning-based molecular modeling. Its structural complexity presents an excellent case study for computational chemistry tools, which are increasingly used to predict drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This aligns with the growing demand for in silico screening methods to accelerate R&D timelines.

Another area of interest is the compound's potential role in peptide therapeutics, a rapidly expanding field due to the success of biologics in treating chronic diseases. The Fmoc-protected amino acid segment of 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid is particularly relevant for solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical manufacturing. This connection to next-generation therapeutics makes it a hot topic in both academic and industrial circles.

From a sustainability perspective, the synthesis of CAS No. 2171423-51-9 can be optimized using green chemistry principles, such as reducing solvent waste and improving atom economy. This resonates with the broader push for environmentally friendly practices in chemical production, a priority for regulatory agencies and ESG (Environmental, Social, and Governance)-focused investors.

In summary, 5-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid represents a convergence of cutting-edge science and practical applications. Its versatility in drug design, compatibility with computational tools, and relevance to sustainable chemistry ensure its continued importance in modern research. As the scientific community explores new frontiers in personalized medicine and AI-augmented research, this compound is poised to play a pivotal role.